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Compound of Interest

Compound Name: CY5.5-COOH chloride

Cat. No.: B15622462

For Researchers, Scientists, and Drug Development Professionals

Cyanine 5.5 (CY5.5)-COOH chloride is a near-infrared (NIR) fluorescent dye widely utilized in
biomedical imaging and drug development for its favorable spectral properties. However,
ensuring the integrity and stability of this molecule is paramount for reproducible and reliable
experimental outcomes. This technical guide provides an in-depth overview of the stability and
optimal storage conditions for CY5.5-COOH chloride, supported by available data and
recommended experimental protocols.

Core Properties and Storage

Proper storage is the first line of defense in maintaining the chemical integrity of CY5.5-COOH
chloride. The compound is typically a solid and should be handled with care to prevent
degradation.
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Parameter Recommendation Source(s)

-20°C is the standard
Storage Temperature recommended storage [1112]

temperature.

. Store in the dark to prevent
Light Exposure _ [2]
photodegradation.

] Store in a desiccated
Moisture ] [2]
environment.

Can be shipped at ambient
Shipping temperature for short durations  [2]

(up to 3 weeks).

For in vivo experiments, it is
) advised to prepare solutions
In Solution [3]
fresh and use them the same

day.

Solubility Profile

CY5.5-COOH chloride exhibits distinct solubility characteristics that are crucial for its handling
and application in various experimental settings.

Solvent Type Solubility Source(s)

Readily soluble in dimethyl
_ sulfoxide (DMSO),
Organic Solvents ) ) [1112]
dimethylformamide (DMF), and

dichloromethane (DCM).

) Exhibits limited solubility in
Aqueous Solutions [1][2]
water.

Understanding the Stability and Degradation
Pathway
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While generally considered to possess excellent stability, CY5.5-COOH chloride, like other
cyanine dyes, is susceptible to degradation, primarily through photo-oxidation.[4][5][6][7][8] This
process involves the interaction of the dye with light and oxygen, leading to the cleavage of its
polymethine chain.

A significant consequence of this degradation is the formation of blue-shifted fluorescent
products, which can interfere with imaging data and lead to misinterpretation.[8] This photo-
induced degradation can be mediated by singlet oxygen and has been observed to occur even
under ambient room light conditions.[8]
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Photodegradation Pathway of CY5.5

Fluorescence
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Products (e.g., shorter chain cyanines)
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Experimental Workflow for Stability Assessment

Prepare Stock Solution
(CY5.5-COOH in DMSO)

Prepare Working Solutions
in Test Buffers

Apply Stress Conditions
(Temp, pH, Light)

Collect Aliquots
at Time Points

Analytical Measurement

v v v

UV-Vis Spectroscopy Fluorometry HPLC Analysis

Data Analysis and
Degradation Rate Calculation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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